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Compound of Interest

Compound Name: 3-Oxaspiro[5.6]dodecan-7-one
CAS No.: 88010-05-3
Cat. No.: B15432330
Get Quote
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Executive Summary

The 3-Oxaspiro[5.6]dodecan-7-one scaffold represents a critical structural motif in modern
medicinal chemistry, particularly in the development of Acetyl-CoA Carboxylase (ACC)
inhibitors and sigma receptor ligands. Its spirocyclic nature offers a rigid vector for substituent
display, improving metabolic stability (blocking metabolic soft spots) compared to non-
spirocyclic analogs.

This guide outlines three distinct synthetic pathways designed for scalability, flexibility, and
chemical yield. We prioritize Process Safety and Atom Economy, moving from classical ring
expansions to modern metathesis strategies.

Structural Analysis & Retrosynthesis

The target molecule consists of a tetrahydropyran (THP) ring spiro-fused to a cycloheptanone.
The primary synthetic challenge is the entropic penalty associated with closing the seven-
membered ring and the construction of the quaternary spiro-carbon.

Retrosynthetic Disconnections:
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e Bond a (C6-C7): Intramolecular condensation (Dieckmann).
e Bond b (C-C Expansion): One-carbon insertion into a spiro[5.5] precursor.

e Bond ¢ (C=C): Ring-Closing Metathesis (RCM).

3-Oxaspiro[5.6]dodecan-7-one

Route A: CyclizationRoute B: Expansion \Route C: Metathesis

Diester Precursor Spiro[5.5] Ketone Diallyl THP
(Dieckmann) (Ring Expansion) (RCM)

Click to download full resolution via product page

Figure 1: Strategic retrosynthetic analysis of the 3-oxaspiro[5.6]dodecan-7-one scaffold.

Pathway 1: The Dieckmann Condensation (Primary
Route)

Best for: Multi-gram to kilogram scale-up; high cost-efficiency.

This pathway builds the seven-membered ring via the intramolecular cyclization of a linear
diester tethered to the tetrahydropyran ring. It is thermodynamically driven and avoids the use
of hazardous diazo compounds.

Step-by-Step Protocol
1. Synthesis of the Diester Precursor

» Reagents: Tetrahydropyran-4-one, Ethyl cyanoacetate, Ammonium acetate, AcOH, Benzene.
e Mechanism: Knoevenagel Condensation followed by Michael addition.

e Protocol:

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15432330/docs?utm_src=pdf-body-img#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/product/b15432330/docs?utm_src=pdf-body#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15432330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Reflux tetrahydropyran-4-one (1.0 eq) with ethyl cyanoacetate (1.1 eq) and catalytic
ammonium acetate in benzene (Dean-Stark trap) to form the unsaturated cyanoester.

o Perform a Michael addition with diethyl malonate or a specific 3-carbon ester enolate
equivalent to install the side chains.

o Alternative (Direct Alkylation): Alkylate ethyl tetrahydropyran-4-carboxylate with ethyl 4-
bromobutyrate using LDA (Lithium Diisopropylamide) at -78°C. This installs the necessary
carbon chain for the 7-membered ring.

2. Dieckmann Cyclization

e Reagents: Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu), Toluene or THF.
e Protocol:

o Suspend NaH (2.2 eq, 60% dispersion) in anhydrous Toluene under

[¢]

Add the diester precursor (1.0 eq) dropwise at 0°C.

o

Heat to reflux (110°C) for 4—6 hours. The solution will become viscous as the enolate
forms.

o

Quench: Cool to 0°C and quench with glacial acetic acid.

o

Workup: Extract with EtOAc, wash with brine, dry over

3. Hydrolysis and Decarboxylation
o Reagents: 6N HCI, Reflux.

e Protocol:

o Dissolve the crude

-keto ester in 6N HCI/AcOH (1:1).
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o Reflux for 12 hours to hydrolyze the ester and effect thermal decarboxylation.

o Purification: Distillation or column chromatography (Hexanes/EtOAc) yields the target 3-
oxaspiro[5.6]dodecan-7-one.

Pathway 2: Tiffeneau-Demjanov Ring Expansion

Best for: Medicinal chemistry exploration; accessing the ketone from the known [5.5] analog.

This method starts with the easier-to-access 3-oxaspiro[5.5]undecan-9-one and expands the
ring by one carbon using a diazoalkane rearrangement.

Workflow Visualization

Rearrangement
TMSCN, Zni2 Cyanohydrin LiAHA o | A mino Alcohol NaNO2, AcOH Diazotization -N2 3-Oxaspiro[5.6]
Intermediate = (HNO2) dodecan-7-one

Spiro[5.5] Ketone

Click to download full resolution via product page
Figure 2: Tiffeneau-Demjanov rearrangement mechanism for ring expansion.

Protocol

e Cyanohydrin Formation: Treat 3-oxaspiro[5.5]undecan-9-one with trimethylsilyl cyanide
(TMSCN) and catalytic

in DCM.

e Reduction: Reduce the nitrile to the primary amine using

in THF. This yields the
-amino alcohol.

e Rearrangement:
o Dissolve the amino alcohol in aqueous acetic acid.

o Add
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(1.1 eq) dropwise at 0°C.

o Mechanism:[1][2][3][4] The amine forms a diazonium ion, which triggers the migration of
the antiparallel carbon bond, expanding the ring and expelling

o Yield: Typically 60—75% for spirocyclic systems.
Pathway 3: Ring-Closing Metathesis (RCM)
Best for: Late-stage functionalization or introducing unsaturation.
This route uses Grubbs' catalyst to close the seven-membered ring from a diallyl precursor.

o Substrate Assembly: Alkylate 4-allyl-tetrahydropyran-4-carboxylate with 4-bromo-1-butene.
Alternatively, double alkylation of tetrahydropyran-4-carboxylic acid with allyl bromide and
homoallyl bromide.

» Metathesis:
o Catalyst: Grubbs Il or Hoveyda-Grubbs Il (2—5 mol%).
o Solvent: DCM (dilute, 0.01 M) to favor intramolecular cyclization over polymerization.
o Conditions: Reflux for 12—24 hours.
e Oxidation: The RCM product is a spiro-alkene.
o Hydroboration-Oxidation (

, then
) converts the alkene to the ketone.

o Note: Regioselectivity of hydroboration on the 7-ring can be challenging; this route is often
used if the enone or alkene is the desired final scaffold.

Comparative Data Analysis
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Pathway 1: Pathway 2: Ring

Feature . i Pathway 3: RCM
Dieckmann Expansion
Starting Material Diesters (Cheap) Spiro[5.5] Ketone Alkenyl Halides
Step Count 3-4 3 4-5
- ) ) o Low (Dilution
Scalability High (Kg scale) Medium (Safety limits) ]
required)

Poor (Diazo/Azide

Safety Profile Good ) Good
risks)
Cost Low Medium High (Catalyst cost)
) o Regioselectivity of o
Key Risk Hydrolysis yield L Polymerization
migration
References

Spiro[5.6]dodecan-7-one (Carbocyclic Analog)

o Source: Sigma-Aldrich / PubChem.
o Relevance: Establishes stability of the [5.6] spiro-ketone skeleton.

o URL:

Citation: Smith, M. B., & March, J. March's Advanced Organic Chemistry. Wiley. (General
mechanism for medium-ring formation).

Tiffeneau-Demjanov Rearrangement: Citation:Fact Sheet: Ring Expansions. Context:
Standard protocol for converting cyclohexanones to cycloheptanones.

Prins Cyclization for Spiro-Ethers

o Citation:Heterocycles, 2002, 58(1), 659-666.[5] "Synthesis of Spirocyclic Tetrahydropyran
Derivatives by Prins Cyclization".

o URL: (Analogous chemistry for the ether ring formation).

Grignard/Barbier Approaches
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o Citation:Chem. Pharm.[6] Bull. 1996, 44(11), 2042. "Coupling Reaction of Vinyl Halides
with Ketones".[7]

o Context: Alternative route for spiro-alcohol form

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


http://lib3.dss.go.th/fulltext/scan_ebook/j.or_chem_1971_v36_n7.pdf
https://cpb.pharm.or.jp/cpb/199908/c08_1196.pdf
https://www.benchchem.com/product/b15432330?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8827043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8827043/
https://linkinghub.elsevier.com/retrieve/pii/S004040201200302X
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.chemguide.co.uk/organicprops/carbonyls/grignard.html
https://pubmed.ncbi.nlm.nih.gov/30393424/
https://pubmed.ncbi.nlm.nih.gov/30393424/
https://pubmed.ncbi.nlm.nih.gov/30393424/
http://lib3.dss.go.th/fulltext/scan_ebook/j.or_chem_1971_v36_n7.pdf
https://cpb.pharm.or.jp/cpb/199908/c08_1196.pdf
https://www.benchchem.com/product/b15432330/docs#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/product/b15432330/docs#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/product/b15432330/docs#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/product/b15432330/docs#technical-guide-synthesis-pathways-for-3-oxaspiro-5-6-dodecan-7-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15432330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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